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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312 Get Quote

A Technical Guide to the Physical Properties of Allyl(chloromethyl)dimethylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Allyl(chloromethyl)dimethylsilane. The information is compiled from various chemical data

sources and is intended to serve as a valuable resource for professionals in research and

development.

Physical and Chemical Properties
Allyl(chloromethyl)dimethylsilane is a versatile organosilane compound used as a chemical

intermediate in various synthetic processes. An understanding of its physical properties is

essential for its safe handling, application in experimental procedures, and for the prediction of

its behavior in chemical reactions.

Data Summary
The quantitative physical properties of Allyl(chloromethyl)dimethylsilane are summarized in

the table below. It is important to note that this compound is referenced by two CAS numbers,

75422-66-1 and 33558-75-7, both of which refer to the same molecule.[1][2]
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Property Value Source(s)

Molecular Formula C6H13ClSi [2][3]

Molecular Weight 148.71 g/mol [3][4]

Boiling Point 163 - 166 °C / 325.4 - 330.8 °F [5]

63-66 °C @ 50 mm Hg [6]

140 °C [3]

Density 0.907 g/mL at 25 °C [7]

Refractive Index n20/D 1.449 [7][6]

n20/D 1.45 [8]

Flash Point 28 °C [3]

82 °F

Melting Point < 0 °C [3]

Appearance
Colorless to light yellow, clear

liquid
[5][8]

Solubility Insoluble in water.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

Allyl(chloromethyl)dimethylsilane are not readily available in the public domain. The data

presented in this guide are compiled from chemical suppliers and databases. However, the

following are general, standard methodologies employed for the determination of these key

physical properties for liquid chemical compounds.

Boiling Point: The boiling point is typically determined by distillation. The substance is

heated, and the temperature at which the liquid boils and its vapor pressure equals the

external pressure is recorded. For substances sensitive to decomposition at atmospheric

pressure, vacuum distillation is employed, and the boiling point is reported at a specific

reduced pressure (e.g., mm Hg).
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Density: The density of a liquid is commonly measured using a pycnometer or a digital

density meter. These instruments allow for the precise determination of the mass of a known

volume of the substance at a specified temperature.

Refractive Index: A refractometer is used to measure the refractive index of a liquid. This

value is a dimensionless number that describes how fast light travels through the material. It

is a characteristic property of a substance and is dependent on temperature and the

wavelength of light used.

Flash Point: The flash point is determined using either an open-cup or a closed-cup

apparatus. The liquid is heated, and a flame is periodically passed over the surface. The

flash point is the lowest temperature at which the vapors of the material will ignite.

Melting Point: For substances that are solid at room temperature, the melting point is

determined by heating a small sample and observing the temperature range over which it

transitions from a solid to a liquid. For substances like Allyl(chloromethyl)dimethylsilane,

which have a melting point below 0 °C, a cryostat or a similar low-temperature apparatus

would be required.

Chemical Reactivity: Chloroamination Reaction
Allyl(chloromethyl)dimethylsilane undergoes various chemical transformations characteristic

of allylsilanes. One notable reaction is its chloroamination with N,N-dichloroarenesulfonamides.

In this reaction, the electrophilic chlorine and the sulfonamide group add across the allyl double

bond.[9][10]

The diagram below illustrates the general workflow for the chloroamination of

Allyl(chloromethyl)dimethylsilane.

Allyl(chloromethyl)dimethylsilane

Carbon Tetrachloride (CCl4)
-10 °C, 3 h

N,N-Dichloroarenesulfonamide
(ArSO2NCl2)

N-Chloro Chloroamination Product

N-Unsubstituted Chloroamination Product
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Click to download full resolution via product page

Caption: Chloroamination of Allyl(chloromethyl)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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